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Compound of Interest

Compound Name: erbium carbonate

Cat. No.: B1607310

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of erbium(lll) carbonate, detailing its
chemical formula, structure, physical properties, and synthesis. This document is intended to
serve as a core resource for professionals in research and development who are utilizing
erbium compounds as precursors for advanced materials in fields such as medical technology,
bio-imaging, and catalysis.

Chemical Formula and Structure

Erbium(lll) carbonate is an inorganic compound with the chemical formula Er2(COs)s. Itis a
water-insoluble source of erbium that can be readily converted to other erbium compounds,
such as erbium(lll) oxide (Er203), through heating.[1][2] It most commonly exists in a hydrated
form, denoted as Er2(C0s3)3:xH20.[3]

The structure of hydrated erbium carbonate is closely related to that of tengerite-type rare
earth carbonates.[4] These structures are characterized by an orthorhombic crystal system.[5]
Within the crystal lattice, the carbonate ions coordinate with the erbium ions in two distinct
ways: as unidentate and bidentate ligands.[4] This arrangement, along with the presence of
both coordinated and non-coordinated water molecules, contributes to the compound's thermal
instability.[4] The material typically consists of spherical aggregates of smaller crystallites.[4]

Physicochemical Properties
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Erbium(lll) carbonate is a pink, odorless powder.[1][6] It is insoluble in water but will react with
dilute acids to produce water-soluble erbium salts, carbon dioxide, and water.[1][4] Key
quantitative data are summarized in the table below. It is important to note that erbium
carbonate decomposes at high temperatures and therefore does not have a defined melting or
boiling point under standard atmospheric conditions.[2][6] Furthermore, as it is typically
produced as a powder, a definitive density is not consistently reported in the literature.[2][6]

Property Value
Linear Formula Erz2(COs)s
Molecular Weight 514.54 g/mol (anhydrous)[1][3]

532.56 g/mol (monohydrate)[5]

Appearance Pink powder[1]

Solubility Insoluble in water; soluble in acids[1]
Decomposition Temperature > 500 °C (decomposes to Er203)[1][4]
Density Not available (N/A)[2][6]

Melting Point Not applicable (decomposes)[2][6]
Boiling Point Not applicable[2][6]

Synthesis and Experimental Protocols

Erbium(lll) carbonate is commonly synthesized via a precipitation reaction in an aqueous
solution. The following protocol details a standard laboratory procedure for the synthesis of
hydrated erbium carbonate.

Objective: To synthesize crystalline hydrated erbium(lll) carbonate (Er2(COs)s-xH20) from an
erbium salt solution using a carbonate precipitant.

Materials:
o Erbium(lIl) chloride (ErClIz) or Erbium(lll) nitrate (Er(NO3)3)

e Ammonium bicarbonate (NH4HCO3) or Sodium carbonate (Na2CQO3)
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Deionized water

Beakers

Magnetic stirrer and stir bar
Buchner funnel and filter paper
Drying oven

Procedure:

Prepare Reactant Solutions:

o Prepare a 0.1 M solution of the erbium salt (e.qg., dissolve the appropriate mass of ErCls in
50 mL of deionized water).

o Prepare a 0.3 M solution of the precipitant (e.g., dissolve the appropriate mass of
NH4HCOs in 50 mL of deionized water).

Precipitation:

o Place the 50 mL of 0.1 M erbium salt solution in a beaker with a magnetic stir bar and
begin stirring at a constant rate.

o Slowly add the 50 mL of 0.3 M ammonium bicarbonate solution to the erbium salt solution.

o A pink precipitate will form immediately, and effervescence (release of CO2 gas) may be
observed.

Aging the Precipitate:

o Continue to stir the solution at room temperature for a prolonged period (e.g., 24 hours) to
allow for crystal growth and to ensure the reaction goes to completion. This aging process
is crucial for obtaining a more crystalline product.

Isolation and Washing:
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o Isolate the pink precipitate by vacuum filtration using a Buchner funnel and filter paper.

o Wash the precipitate several times with deionized water to remove any unreacted salts
and byproducts.

o Follow with a final wash with ethanol to aid in drying.
e Drying:
o Carefully transfer the filtered solid to a watch glass or drying dish.

o Dry the product in a drying oven at a low temperature (e.g., 60-80 °C) until a constant
weight is achieved. Avoid high temperatures to prevent premature decomposition.

e Characterization:

o The resulting pink powder can be characterized using techniques such as X-ray Diffraction
(XRD) to confirm the crystal structure, Scanning Electron Microscopy (SEM) to observe
morphology, and Thermogravimetric Analysis (TGA) to study its thermal decomposition
behavior.

Applications in Research and Development

While erbium(lll) carbonate has limited direct applications, its significance for the target
audience lies in its role as a critical precursor material.[6]

o Advanced Ceramics and Optical Materials: It is a key starting material for producing high-
purity erbium(lll) oxide (Er203) via calcination.[4] Erz0s is widely used as a dopant in fiber
optic amplifiers for telecommunications, in solid-state lasers for medical and dental
applications (e.g., Er:YAG lasers), and as a pink colorant in glasses and ceramics.[1]

» Nanoparticle Synthesis: Researchers utilize erbium carbonate in the synthesis of erbium-
based nanopatrticles and upconversion nanoparticles (UCNPs). These nanomaterials are
under active investigation for applications in biomedical imaging (as contrast agents),
photodynamic therapy, and targeted drug delivery.

o Catalysis: Erbium compounds, derived from erbium carbonate, are explored as catalysts in
various chemical reactions.[6]
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Workflow and Process Diagrams

The following diagrams illustrate the logical flow of the synthesis process for erbium(lIl)
carbonate and its subsequent conversion to erbium(lil) oxide.
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Caption: Workflow for the synthesis of erbium(lll) carbonate powder.
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Caption: Conversion of erbium carbonate to erbium(lil) oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Erbium(lll) Carbonate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607310#erbium-carbonate-chemical-formula-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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